N'-[2-[5-(Furan-2-yl)furan-2-yl]-2-hydroxyethyl]oxamide

• IUPAC Name: N'-[2-[5-(furan-2-yl)furan-2-yl]-2-hydroxyethyl]oxamide
• InChI: InChI=1S/C12H12N2O5/c13-11(16)12(17)14-6-7(15)8-3-4-10(19-8)9-2-1-5-18-9/h1-5,7,15H,6H2,(H2,13,16)(H,14,17)
• InChI Key: YWGFKWPCKAPKMP-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CC=C(O2)C(CNC(=O)C(=O)N)O
• Molecular Formula: C12H12N2O5
• Molecular Weight: 264.23 g/mol

Description

The compound “N’-[2-[5-(Furan-2-yl)furan-2-yl]-2-hydroxyethyl]oxamide” is an organic compound containing two furan rings. Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. The compound also contains an oxamide group, which is a functional group containing two carbonyl groups attached to a nitrogen.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as X-ray crystallography, NMR spectroscopy, and IR spectroscopy. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the presence of the furan rings and the oxamide group. Furan rings can undergo reactions such as electrophilic substitution and oxidation. The oxamide group could potentially undergo hydrolysis to form oxalic acid and an amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by the presence of the furan rings and the oxamide group. These groups could potentially influence properties such as solubility, melting point, and reactivity.

Scientific Research Applications

Dye-Sensitized Solar Cells (DSSCs)

• Findings : The photovoltaic performance of bifuran/biphenyl-based dyes (HB-1 to HB-8) was evaluated. .

Organic Electronics

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity and toxicity. Proper safety precautions should be taken when handling this compound, including the use of personal protective equipment and proper ventilation.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in the development of new drugs or materials. Additionally, research could be conducted to develop more efficient methods for its synthesis.